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Compound of Interest

Compound Name: Ganoderic acid R

Cat. No.: B15579380

For Immediate Release

A deep dive into the chemical intricacies of Ganoderic acid R, a promising bioactive
triterpenoid from the medicinal mushroom Ganoderma lucidum. This guide offers researchers,
scientists, and drug development professionals a comprehensive overview of its chemical
structure, physicochemical properties, and foundational experimental protocols.

Ganoderic acid R is a member of the extensive family of ganoderic acids, which are highly
oxygenated lanostane-type triterpenoids. These compounds are the focus of significant
scientific interest due to their wide-ranging pharmacological activities. This technical guide
synthesizes the available data on Ganoderic acid R, providing a centralized resource for its
chemical and physical characteristics.

Chemical Structure and Identification

Ganoderic acid R is a tetracyclic triterpenoid derivative of lanosterol. Its systematic IUPAC
name is (E,5S,6S)-5-acetyloxy-6-[(3R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-
pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylhept-
2-enoic acid[1]. The chemical structure is characterized by a lanostane skeleton with two acetyl
groups, contributing to its specific biological activities.

Below is a 2D representation of the chemical structure of Ganoderic acid R.
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Caption: 2D chemical structure of Ganoderic acid R.

Physicochemical and Computed Properties

A summary of the key physicochemical and computed properties of Ganoderic acid R is
presented in the table below for easy reference and comparison. These properties are crucial
for understanding its behavior in biological systems and for the development of analytical
methods.
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Property

Value Source

Molecular Formula

C34H5006 [1112]

Molecular Weight

554.8 g/mol [1][2]

Exact Mass

554.36073931 Da [1]

IUPAC Name

(E,5S,6S)-5-acetyloxy-6-
[(BR,10S,13R,14R,17R)-3-
acetyloxy-4,4,10,13,14-
pentamethyl-
2,3,5,6,12,15,16,17-octahydro-

1H-cyclopenta]a]phenanthren-

[1]

17-yl]-2-methylhept-2-enoic
acid

InChl

InChI=1S/C34H5006/c1-
20(30(37)38)10-12-27(39-
22(3)35)21(2)24-14-18-
34(9)26-11-13-28-
31(5,6)29(40-23(4)36)16-17-
32(28,7)25(26)15-19- [1]
33(24,34)8/h10-
11,15,21,24,27-29H,12-14,16-
19H2,1-9H3,(H,37,38)/b20-
10+/t21-,24+,27-,28?,29+,32+,
33+,34-/m0/s1

InChlKey

RXLRLISRXDHQCH-

1
RTBCUXDFSA-N 1]

SMILES

C--INVALID-LINK--
C)OC(=0)C)C)C)C">C@@H-  [1]
INVALID-LINK--OC(=0)C

XLogP3

7.3 [1]

Topological Polar Surface Area

89.9 A2 [1]

Heavy Atom Count

40 [1]
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Complexity 1160 [1]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and structural elucidation of
ganoderic acids are essential for their study. While specific protocols for Ganoderic acid R are
not extensively detailed in recent literature, the following outlines a general workflow based on
methodologies used for related triterpenoids from Ganoderma lucidum.

Isolation and Purification of Ganoderic Acids

The isolation of ganoderic acids from Ganoderma lucidum is a multi-step process involving
extraction and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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